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Compound of Interest

Compound Name: 4-Methoxy-3-nitrophenol

Cat. No.: B081317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the regioselective nitration of 4-

methoxyphenol to synthesize 4-methoxy-2-nitrophenol, a valuable intermediate in the synthesis

of dyes, pigments, and pharmaceuticals.[1] The described method offers high yield and

selectivity for the ortho-nitro product.

Introduction
The nitration of aromatic compounds is a fundamental reaction in organic synthesis. For

substituted phenols like 4-methoxyphenol, the directing effects of the hydroxyl and methoxy

groups can lead to a mixture of ortho and para isomers. However, specific reaction conditions

can favor the formation of a single isomer. This protocol details a method for the regioselective

ortho-nitration of 4-methoxyphenol, a key process for obtaining precursors for various

applications, including the development of new therapeutic agents.[1][2]

Experimental Protocol
This procedure is adapted from a method utilizing ammonium nitrate and potassium hydrogen

sulfate for a highly regioselective nitration.[3]

Materials:

4-Methoxyphenol (C₇H₈O₂)
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Ammonium nitrate (NH₄NO₃)

Potassium hydrogen sulfate (KHSO₄)

Acetonitrile (CH₃CN)

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Ethyl acetate

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating plate

Filter funnel and filter paper

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 4-methoxyphenol (1 mmol, 0.124 g), ammonium nitrate (2 mmol, 0.160

g), and potassium hydrogen sulfate (0.05 mmol, 0.007 g) in acetonitrile (5 mL).[3]

Reaction: Stir the mixture magnetically at reflux temperature. Monitor the progress of the

reaction using Thin Layer Chromatography (TLC). The reaction is typically complete within 5

hours.[3]

Work-up:
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After the reaction is complete, cool the mixture to room temperature and filter to remove

any solids.[3]

Wash the residue with acetonitrile (2 x 3 mL).[3]

Combine the filtrates and add anhydrous sodium sulfate (4 g) to the combined organic

solution to remove any residual water.[3]

Filter the mixture to remove the sodium sulfate.

Isolation of Product:

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

acetonitrile.[3]

The resulting crude product, 4-methoxy-2-nitrophenol, can be further purified by

recrystallization if necessary.

Data Presentation
Table 1: Summary of Quantitative Data for the Nitration of 4-Methoxyphenol
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Parameter Value Reference

Reactants

4-Methoxyphenol 1 mmol (0.124 g) [3]

Ammonium Nitrate 2 mmol (0.160 g) [3]

Potassium Hydrogen Sulfate 0.05 mmol (0.007 g) [3]

Acetonitrile 5 mL [3]

Reaction Conditions

Temperature Reflux [3]

Reaction Time 5 hours [3]

Product Information

Product Name 4-Methoxy-2-nitrophenol

Molecular Formula C₇H₇NO₄ [1][4]

Molecular Weight 169.13 g/mol [5]

Appearance
Orange to brownish-orange

powder
[1]

Melting Point 78-80 °C [5]

Yield

Isolated Yield 97% [3]

Safety Precautions
All procedures should be performed in a well-ventilated fume hood. Personal protective

equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be

worn at all times.

4-Methoxyphenol: Harmful if swallowed.[6] May cause an allergic skin reaction.[7][8] Irritating

to eyes.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://dergipark.org.tr/tr/download/article-file/83042
https://dergipark.org.tr/tr/download/article-file/83042
https://dergipark.org.tr/tr/download/article-file/83042
https://dergipark.org.tr/tr/download/article-file/83042
https://dergipark.org.tr/tr/download/article-file/83042
https://dergipark.org.tr/tr/download/article-file/83042
https://www.chemimpex.com/products/27492
https://www.chembk.com/en/chem/4-Methoxy-2-nitrophenol
https://www.sigmaaldrich.com/KR/ko/product/aldrich/387711
https://www.chemimpex.com/products/27492
https://www.sigmaaldrich.com/KR/ko/product/aldrich/387711
https://dergipark.org.tr/tr/download/article-file/83042
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09516.pdf?1524775861
https://www.carlroth.com/medias/SDB-23PN-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjc2MTR8YXBwbGljYXRpb24vcGRmfGFEY3dMMmczTnk4NU1UZzJOakU0TkRReE56VTRMMU5FUWw4eU0xQk9YMGxGWDBWT0xuQmtaZ3w4YjlmNzRiYmU1MzhkNzk1ZjY2OTI1NWY1ZDQ2Y2NiNmE2MjdkZThkYzAxZGZiYmE5ZWU3NTA0OGJmNDRjZjQ3
https://bg.cpachem.com/msds?num=SB52160&dnl=sd_-_4-Methoxyphenol_%5BCAS_150-76-5%5D_%28SB52160%29_%28EU%29.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09516.pdf?1524775861
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitric Acid (and nitrating agents): Strong oxidizer; may intensify fire.[9] Causes severe skin

burns and eye damage.[9] Toxic if inhaled.

4-Methoxy-2-nitrophenol: Irritating to eyes, respiratory system, and skin.[4] Avoid breathing

dust.[10]

Acetonitrile: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if

inhaled. Causes serious eye irritation.
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Reactant Preparation

Reaction

Work-up

Product Isolation

4-Methoxyphenol
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Heat
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Filter Solids
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Dry Filtrate with Na2SO4

Filter Drying Agent
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Yield: 97%

Click to download full resolution via product page

Caption: Experimental workflow for the regioselective nitration of 4-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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